nickel;titanium

• CAS No.: 61642-34-0
• Molecular Formula: Ni5Ti
• Molecular Weight: 341.33 g/mol
• IUPAC Name: nickel;titanium
• InChI: InChI=1S/5Ni.Ti
• InChI Key: CYVYCNHHIBOPPU-UHFFFAOYSA-N
• Canonical SMILES: [Ti].[Ni].[Ni].[Ni].[Ni].[Ni]

Description

This alloy is renowned for its unique properties, including shape memory and superelasticity, which make it highly valuable in various applications .

Preparation Methods

Nickel titanium alloys are typically produced through vacuum melting techniques. Common methods include electron beam melting, arc melting, high-frequency vacuum melting in a graphite crucible, and plasma melting . These methods ensure the precise compositional control required to achieve the desired properties of the alloy .

Chemical Reactions Analysis

Nickel titanium undergoes various chemical reactions, including oxidation and reduction. The alloy’s reactivity is influenced by its composition and the presence of other elements. For example, titanium reacts with halogens at elevated temperatures to form titanium halides . Additionally, nickel titanium can form titanium nitride when exposed to nitrogen at high temperatures .

Scientific Research Applications

Nickel titanium alloys have a wide range of scientific research applications due to their unique properties. In the medical field, they are used in stents, orthodontic wires, and guidewires due to their biocompatibility and shape memory . In engineering, nickel titanium is utilized in actuators, sensors, and robotics for its flexibility and resilience . The aerospace industry also benefits from nickel titanium’s ability to withstand extreme conditions .

Mechanism of Action

This transformation occurs between two different martensite crystal phases and is influenced by mechanical stress and temperature . When nickel titanium is deformed at a temperature below its transformation temperature, it exhibits the shape memory effect. When deformed above this temperature, it behaves superelastically .

Comparison with Similar Compounds

Nickel titanium is often compared to other shape memory alloys, such as copper-zinc-aluminum and copper-aluminum-nickel alloys . nickel titanium stands out due to its superior biocompatibility, corrosion resistance, and mechanical properties . These characteristics make it particularly suitable for medical and aerospace applications .

Similar Compounds:

• Copper-zinc-aluminum alloy
• Copper-aluminum-nickel alloy

Nickel titanium’s unique combination of shape memory and superelasticity, along with its biocompatibility and corrosion resistance, make it a highly valuable material in various fields.